6,8-dimethyl-2-(4-methylphenyl)-4H-chromen-4-one

• IUPAC Name: 6,8-dimethyl-2-(4-methylphenyl)chromen-4-one
• InChI: InChI=1S/C18H16O2/c1-11-4-6-14(7-5-11)17-10-16(19)15-9-12(2)8-13(3)18(15)20-17/h4-10H,1-3H3
• InChI Key: MQPLQHMXGBXIMD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CC(=O)C3=CC(=CC(=C3O2)C)C
• Molecular Formula: C18H16O2
• DSSTOX Substance ID: DTXSID50352728
• Molecular Weight: 264.3 g/mol
• CAS RN: 88952-93-6

Description

Synthesis Analysis

Chromene compounds are typically synthesized using methods like the Knoevenagel reaction, which allows for the formation of carbon-carbon double bonds in conjugation with carbonyl groups. For example, 3,3'-[(4-Hydroxyphenyl)methyl] bis-(4-hydroxy-2H-chromen-2-one) was synthesized using this reaction, indicating a potential pathway for synthesizing related compounds (Elenkova et al., 2014).

Molecular Structure Analysis

The molecular structure of chromene derivatives often features specific conformations influenced by substituents. The crystal structure analysis provides insights into the spatial arrangement, including ring conformations and substituent effects. For instance, the study of various chromene derivatives revealed details about their crystallographic configurations, highlighting the impact of different groups on the overall structure (Inglebert et al., 2014).

Chemical Reactions and Properties

Chromene derivatives participate in a range of chemical reactions, influenced by their functional groups. Their reactivity can be explored through studies on their interaction with different chemical agents, providing a basis for understanding their chemical behavior. The synthesis and structural analysis of specific chromene compounds offer insights into their potential chemical reactions (Ramazani et al., 2019).

Physical Properties Analysis

The physical properties of chromene derivatives, including melting points, solubility, and crystal packing, can be characterized through experimental studies. These properties are essential for understanding the compound's behavior in various environments and applications (Delgado Espinosa et al., 2017).

Chemical Properties Analysis

The chemical properties of chromene derivatives, such as acidity, basicity, and photochromic behavior, are crucial for their applications in chemical synthesis and materials science. Investigations into their spectrokinetic properties and interactions with other molecules provide valuable information on their chemical characteristics (Maggiani et al., 2000).